2-phenyl-N-(4-(pyridin-3-yl)thiazol-2-yl)-2-(1H-pyrrol-1-yl)acetamide

• IUPAC Name: 2-phenyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)-2-pyrrol-1-ylacetamide
• InChI: InChI=1S/C20H16N4OS/c25-19(18(24-11-4-5-12-24)15-7-2-1-3-8-15)23-20-22-17(14-26-20)16-9-6-10-21-13-16/h1-14,18H,(H,22,23,25)
• InChI Key: KVMKUYGZKFQXEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC2=NC(=CS2)C3=CN=CC=C3)N4C=CC=C4
• Molecular Formula: C20H16N4OS
• Molecular Weight: 360.4 g/mol

Description

2-phenyl-N-(4-(pyridin-3-yl)thiazol-2-yl)-2-(1H-pyrrol-1-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

• Several studies have investigated the synthesis of new heterocycles incorporating antipyrine moiety, leading to the creation of compounds with antimicrobial properties. These compounds, including derivatives of the chemical , have been evaluated and found effective as antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Inhibitory and Anticancer Activities

• Research has been conducted on the synthesis and evaluation of thiazolyl N-benzyl-substituted acetamide derivatives for Src kinase inhibitory and anticancer activities. These studies have demonstrated the potential of these compounds in inhibiting cell proliferation in various cancer cell lines (Fallah-Tafti et al., 2011).

Synthesis of Alternative Products

• A study exploring the one-pot reaction of benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, and ω-bromoacetophenone resulted in the production of alternative products, including N-methyl-2-(4-phenyl-1,3-thiazol-2-yl)-acetamide. This highlights the compound's role in diverse chemical reactions and potential applications in various fields (Krauze et al., 2007).

Novel Antitumor Derivatives

• A study on the synthesis of novel antitumor derivatives containing a pyrazole moiety, including acetamide, pyrrole, and pyrrolopyrimidine derivatives, has shown promising results. Some of these compounds have demonstrated more effectiveness than standard drugs like doxorubicin (Alqasoumi et al., 2009).

Cytotoxic Activity against Cancer Cell Lines

• A compound synthesized from indibulin and combretastatin scaffolds, similar in structure to the chemical , showed significant cytotoxic activity against breast cancer cell lines, suggesting potential applications in cancer treatment (Saeedian Moghadam & Amini, 2018).

Antimicrobial and Antifungal Activities

• Novel thiazole derivatives incorporating a pyrazole moiety have been synthesized and tested for their antimicrobial and antifungal activities. These compounds have demonstrated significant activity against various bacterial and fungal strains (Saravanan et al., 2010).